Cas no 1361573-20-7 (2-Chloro-5-(2,6-dichlorophenyl)-3-iodopyridine)

• Product Name: 2-Chloro-5-(2,6-dichlorophenyl)-3-iodopyridine
• CAS No: 1361573-20-7
• MF: C₁₁H₅Cl₃IN
• MW: 384.427572011948
• CID: 4925976
• Update Time: 2025-06-13

2-Chloro-5-(2,6-dichlorophenyl)-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(2,6-dichlorophenyl)-3-iodopyridine

• Inchi： 1S/C11H5Cl3IN/c12-7-2-1-3-8(13)10(7)6-4-9(15)11(14)16-5-6/h1-5H
• InChI Key： BENGWDRJDVCWEY-UHFFFAOYSA-N
• SMILES： IC1=C(N=CC(=C1)C1C(=CC=CC=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 231
• XLogP3: 5.3
• Topological Polar Surface Area: 12.9

Additional information on 2-Chloro-5-(2,6-dichlorophenyl)-3-iodopyridine

Research Brief on 2-Chloro-5-(2,6-dichlorophenyl)-3-iodopyridine (CAS: 1361573-20-7): Recent Advances and Applications

2-Chloro-5-(2,6-dichlorophenyl)-3-iodopyridine (CAS: 1361573-20-7) is a halogenated pyridine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its role in the development of kinase inhibitors, antimicrobial agents, and other therapeutic candidates. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthetic utility, biological activities, and potential industrial applications.

The synthesis of 2-Chloro-5-(2,6-dichlorophenyl)-3-iodopyridine has been optimized in several recent studies, with a focus on improving yield and purity. Researchers have employed palladium-catalyzed cross-coupling reactions and other modern synthetic techniques to functionalize the pyridine ring, enabling the creation of diverse derivatives. These synthetic advancements have opened new avenues for the compound's use in targeted drug design, particularly in the development of kinase inhibitors that modulate key signaling pathways in cancer and inflammatory diseases.

In terms of biological activity, recent in vitro studies have demonstrated that 2-Chloro-5-(2,6-dichlorophenyl)-3-iodopyridine exhibits promising inhibitory effects against specific protein kinases, including those involved in tumor proliferation. Its mechanism of action appears to involve competitive binding at the ATP-binding site of these enzymes, leading to the suppression of downstream signaling cascades. Additionally, preliminary data suggest that derivatives of this compound may possess antimicrobial properties, making them potential candidates for combating resistant bacterial strains.

The pharmacological potential of 2-Chloro-5-(2,6-dichlorophenyl)-3-iodopyridine is further supported by computational modeling studies. Molecular docking simulations have revealed favorable binding interactions with various therapeutic targets, providing a structural basis for its observed bioactivity. These insights are instrumental in guiding the rational design of next-generation analogs with enhanced potency and selectivity. Furthermore, the compound's stability and pharmacokinetic properties are currently under investigation, with early results indicating favorable oral bioavailability in animal models.

From an industrial perspective, the scalability of 2-Chloro-5-(2,6-dichlorophenyl)-3-iodopyridine production has been a key focus area. Recent patents highlight innovative manufacturing processes that reduce the use of hazardous reagents while maintaining high efficiency. These developments are critical for meeting the growing demand for this intermediate in pharmaceutical R&D. Moreover, regulatory assessments have begun to address the compound's safety profile, with toxicology studies underway to evaluate its potential environmental impact.

In conclusion, 2-Chloro-5-(2,6-dichlorophenyl)-3-iodopyridine (CAS: 1361573-20-7) represents a chemically intriguing and biologically relevant scaffold with multifaceted applications. Ongoing research continues to uncover its therapeutic potential, while advancements in synthesis and production methods enhance its accessibility for drug discovery programs. Future studies are expected to further elucidate its mechanism of action and expand its utility in addressing unmet medical needs. This compound stands as a testament to the innovative synergy between synthetic chemistry and biomedical research in the pursuit of novel therapeutics.